Cas no 1363382-24-4 (4-bromo-1-benzothiophen-2-amine)

• Product Name: 4-bromo-1-benzothiophen-2-amine
• CAS No: 1363382-24-4
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD21641991
• CID: 4591082
• PubChem ID: 72207777
• Update Time: 2025-05-21

4-bromo-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-benzothiophen-2-amine
• 2-Amino-4-bromo-benzo[b]thiophene
• 4-Bromobenzo[b]thiophen-2-amine
• AMY29119
• Benzo[b]thiophen-2-amine, 4-bromo-
• PB35935
• SB10545
• P12940
• BS-20682
• CS-0053886
• MFCD21641991
• 1363382-24-4
• 2-Amino-4-bromo-benzo[b]thiophene hydrochloride

• MDL： MFCD21641991
• Inchi： 1S/C8H6BrNS/c9-6-2-1-3-7-5(6)4-8(10)11-7/h1-4H,10H2
• InChI Key： HNHQZTNGTGTYSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(N)S2

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-bromo-1-benzothiophen-2-amine

4-Bromo-1-Benzothiophen-2-Amine (CAS No. 1363382-24-4)

4-Bromo-1-benzothiophen-2-amine is a structurally unique compound with significant potential in various chemical and pharmaceutical applications. This compound, identified by the CAS registry number 1363382-24-4, belongs to the class of benzothiophene derivatives, which have garnered considerable attention in recent years due to their versatile properties and bioactivity.

The molecular structure of 4-bromo-1-benzothiophen-2-amine consists of a benzothiophene ring system with a bromine atom at the 4-position and an amine group at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The benzothiophene core is known for its aromatic stability and ability to participate in various chemical reactions, while the bromine substituent introduces additional functionality, such as reactivity in nucleophilic substitution reactions.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the amine group in 4-bromo-1-benzothiophen-2-amine allows for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored the use of this compound as a precursor for synthesizing more complex structures with targeted therapeutic effects.

In addition to its pharmaceutical applications, 4-bromo-1-benzothiophen-2-amine has shown promise in materials science. The compound's ability to form stable coordination complexes has led to its investigation as a potential building block for advanced materials, such as metalloorganic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-bromo-1-benzothiophen-2-amine typically involves multi-step processes that include nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways and ecological impact of benzothiophene derivatives is crucial. Studies have shown that 4-bromo-1-benzothiophen-2-amines undergo biodegradation under specific conditions, reducing their persistence in the environment. This knowledge is essential for developing sustainable synthetic routes and disposal methods.

In conclusion, 4-bromo-1-benzothiophen-2-amines represent a valuable class of compounds with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and applications will undoubtedly unlock new opportunities for their utilization in advancing science and technology.